Cas no 941951-99-1 (1-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)ethan-1-one)

• Product Name: 1-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)ethan-1-one
• CAS No: 941951-99-1
• MF: C₂₂H₂₅N₃O₄S₂
• MW: 459.581602811813
• CID: 5501994
• Update Time: 2025-09-23

1-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl]-2-(4-methoxyphenyl)sulfonylethanone
• 1-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)ethan-1-one

• Inchi： 1S/C22H25N3O4S2/c1-3-16-5-4-6-19-21(16)23-22(30-19)25-13-11-24(12-14-25)20(26)15-31(27,28)18-9-7-17(29-2)8-10-18/h4-10H,3,11-15H2,1-2H3
• InChI Key： WKWZOSBVPAUBBT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(C2=NC3=C(CC)C=CC=C3S2)CC1)CS(C1=CC=C(OC)C=C1)(=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)ethan-1-one

Recent Advances in the Study of 1-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)ethan-1-one (CAS: 941951-99-1)

The compound 1-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)ethan-1-one (CAS: 941951-99-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzothiazole and piperazine moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its efficacy in disease models.

One of the key areas of research has been the compound's interaction with specific biological targets. Preliminary findings suggest that 941951-99-1 exhibits high affinity for certain kinase enzymes, which play a critical role in cellular signaling pathways. This has led to investigations into its potential as a kinase inhibitor, particularly in the context of cancer therapy. In vitro studies have demonstrated its ability to inhibit proliferation in several cancer cell lines, with notable efficacy against breast and lung cancer cells.

Another significant aspect of recent research has been the optimization of the compound's pharmacokinetic profile. Structural modifications have been explored to enhance its bioavailability and reduce off-target effects. For instance, the introduction of the 4-methoxybenzenesulfonyl group has been shown to improve metabolic stability, while the ethyl substitution on the benzothiazole ring contributes to increased membrane permeability. These findings are crucial for the development of more effective and safer derivatives.

In addition to its anticancer potential, 941951-99-1 has also been investigated for its anti-inflammatory and neuroprotective properties. Studies in animal models of neurodegenerative diseases have revealed that the compound can attenuate neuroinflammation and reduce oxidative stress, suggesting its utility in conditions such as Alzheimer's and Parkinson's diseases. These multifaceted biological activities highlight the compound's versatility and underscore the need for further research.

Despite these promising results, challenges remain in the clinical translation of 941951-99-1. Issues such as dose-limiting toxicity and the need for targeted delivery systems are areas of active investigation. Recent advances in drug delivery technologies, including nanoparticle-based systems, offer potential solutions to these challenges. Collaborative efforts between chemists, biologists, and clinicians will be essential to fully realize the therapeutic potential of this compound.

In conclusion, the ongoing research on 1-4-(4-ethyl-1,3-benzothiazol-2-yl)piperazin-1-yl-2-(4-methoxybenzenesulfonyl)ethan-1-one (CAS: 941951-99-1) underscores its significance as a promising candidate for drug development. Its diverse biological activities and potential applications in oncology, neurology, and inflammation make it a molecule of great interest. Future studies should focus on addressing the current limitations and advancing the compound through preclinical and clinical trials to bring it closer to therapeutic use.